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Compound of Interest

Compound Name:
4-(Chloromethyl)-2-ethyl-1,3-

thiazole

CAS No.: 40516-60-7

Cat. No.: B1368789

Get Quote

Executive Safety Summary
Do not treat this chemical as a standard organic solvent. 4-(Chloromethyl)-2-ethyl-1,3-
thiazole contains a highly reactive alkyl chloride moiety. It is a potent alkylating agent, a

lachrymator (tear-inducing), and corrosive to tissue.

Immediate Disposal Directives:

Waste Stream:Halogenated Organic Waste (Strict Segregation).

Container: Glass or High-Density Polyethylene (HDPE). NO Metal containers.

Incompatibility: Do not mix with strong oxidizers, strong bases, or aqueous waste streams

(hydrolysis risk).

Labeling: Must be flagged as "Toxic," "Corrosive," and "Lachrymator."

Chemical Hazard Profile & Causality
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To handle this compound safely, one must understand the underlying chemistry driving its

hazards.[1]

The Chloromethyl Moiety ( )
The primary hazard stems from the chloromethyl group attached to the thiazole ring.

Mechanism: The carbon-chlorine bond is polarized, making the methylene carbon highly

electrophilic. It readily undergoes

reactions with biological nucleophiles (DNA, proteins).

Consequence: This alkylation potential classifies it as a mutagenic suspect and a severe

blistering agent (vesicant).

Lachrymatory Effect: Like benzyl chloride, this compound activates TRPA1 channels in the

eyes and respiratory tract, causing immediate, incapacitating irritation even at low vapor

concentrations.

Physical & Reactivity Data
Property Value / Characteristic Operational Implication

Physical State Liquid / Low-melting solid
May solidify in waste lines; do

not pour down drains.

Flash Point
>100°C (Estimate based on

analogs)

Combustible, but primary

hazard is toxicity/corrosivity.

Water Reactivity Slow Hydrolysis

Generates HCl over time. Do

not seal waste containers

permanently tight (venting

caps recommended).

Corrosivity pH < 2 (if hydrolyzed)
Incompatible with metal

containers (steel/aluminum).
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Proper disposal depends on the physical state and concentration of the material. The following

flowchart illustrates the decision logic for segregating this specific waste.

Critical Control Point

Waste Generation Physical State?

Bulk Liquid
(Pure or Solution)

High Conc.

Solid Waste
(Contaminated PPE/Wipes)

Absorbed

Trace Residue
(Glassware)

< 1%

Stream: Halogenated
Organic Waste

Segregate

Stream: Hazardous
Solid Waste

Double Bag

Solvent Rinse
(DCM or Acetone)

Combine Rinsate

Click to download full resolution via product page

Figure 1: Decision matrix for segregating chloromethyl-thiazole waste. Note that all liquid

rinsates must eventually enter the Halogenated stream.

Detailed Disposal Procedures
Protocol A: Bulk Liquid Disposal (Pure or High
Concentration)
Objective: Secure containment for off-site incineration.

Container Selection: Use a dedicated amber glass bottle or HDPE carboy.

Why? Amber glass prevents UV degradation; HDPE resists corrosion. Metal cans will

corrode due to potential HCl evolution.

Transfer: Pour waste into the container inside a functioning fume hood.

Safety: Do not remove the container from the hood until it is capped and wiped down.

Labeling: Apply a hazardous waste label immediately.

Required Fields: "Halogenated Organic Waste."
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Constituents: List "4-(Chloromethyl)-2-ethyl-1,3-thiazole" explicitly.

Hazards: Check "Toxic" and "Corrosive."[2][3][4][5]

Storage: Store in a secondary containment tray (polypropylene) to catch potential leaks.

Keep separate from "Non-Halogenated" solvents (e.g., pure acetone/methanol) to avoid

cross-contamination fees from waste vendors.

Protocol B: Glassware & Trace Residues
Objective: Decontaminate reusable labware without exposing staff to vapors.

Rinsing: Inside the fume hood, rinse the flask/vial 3 times with a compatible solvent (DCM or

Acetone).

Caution: Acetone is flammable; DCM is toxic. DCM is preferred chemically as it is already

halogenated, simplifying the waste stream.

Disposal of Rinsate: Pour all rinses into the Halogenated Organic Waste container (Protocol

A).

Crucial: Never pour the first rinse down the drain. The alkyl chloride is toxic to aquatic life.

[2][3][4]

Final Wash: Once triple-rinsed, the glassware can be moved to the sink for a standard

detergent wash.

Protocol C: Spill Management (Emergency Disposal)
Objective: Containment and neutralization of an accidental release.

Evacuate & Ventilate: If the spill is outside a hood (>10 mL), evacuate the immediate area.

The lachrymatory vapors will be overwhelming.

PPE Upgrade: Wear double nitrile gloves, a lab coat, and safety goggles. A full-face

respirator with organic vapor cartridges is required if working outside a hood.

Absorb: Do not wipe. Cover the spill with a specialized absorbent pad or vermiculite.
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Reasoning: Wiping spreads the surface area, increasing vapor generation. Absorption

traps the liquid.

Collection: Scoop the contaminated absorbent into a wide-mouth jar or heavy-duty plastic

bag.

Disposal: Seal and label as "Hazardous Solid Waste (Contaminated with Alkyl Chloride)."

Regulatory & Compliance Framework (RCRA)
In the United States, this waste is regulated under the Resource Conservation and Recovery

Act (RCRA).

Classification: While not always explicitly "Listed" (P or U list) by specific CAS number, it

defaults to Characteristic Hazardous Waste.

D001 (Ignitable): If in a flammable solvent.[6]

D002 (Corrosive): If the waste generates acidic vapors or has pH < 2.[5]

D003 (Reactive): Potential for dangerous gas generation (HCl) if mixed with water.

Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration with acid gas scrubbing. This ensures the complete destruction of the thiazole

ring and capture of chlorine as HCl salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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